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Compound of Interest

Compound Name: (2R)-(-)-Glycidyl tosylate

Cat. No.: B135029

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycidyl tosylate is a valuable intermediate in organic synthesis, particularly in the preparation
of neurochemicals and other pharmaceutical compounds.[1] However, its utility is matched by
its significant health hazards, including suspected carcinogenicity, mutagenicity, and skin
sensitization. This in-depth technical guide provides a comprehensive overview of the safety,
handling, and storage protocols for Glycidyl tosylate. It is intended to equip researchers,
scientists, and drug development professionals with the necessary knowledge to mitigate risks
and ensure a safe laboratory environment. This guide details physical and chemical properties,
toxicological data, personal protective equipment (PPE) recommendations, and explicit
experimental protocols for routine handling, spill cleanup, and decontamination.

Chemical and Physical Properties

Glycidyl tosylate is a white to off-white crystalline solid.[2] A summary of its key physical and
chemical properties is presented in Table 1.
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Property Value Reference

Chemical Formula C10H1204S [1112][3]

Molecular Weight 228.26 g/mol [11[2][3]

Melting Point 46-49 °C (lit.) [2][3]

N ) ~370.5 °C at 760 mmHg

Boiling Point , [4]
(Predicted)

Flash Point 113 °C (235.4 °F) - closed cup [3]

Density ~1.3 g/cm3 (Predicted) [4]

N Soluble in Dioxane, DMSO,

Solubility [1114]
Methanol.
White to off-white powder or

Appearance [2]
crystals.

Storage Temperature 2-8°C [2][3]

Toxicological Data

Glycidyl tosylate is classified as a hazardous substance with significant toxicological concerns.

It is suspected of causing genetic defects and may cause cancer.[5] It is also a skin sensitizer

and can cause serious eye damage.[3] A summary of available acute toxicity data is provided

in Table 2.
Route of Exposure Species Value Reference
Oral LD50 Rat >5000 mg/kg [5]
Dermal LD50 Rat >2000 mg/kg [5]
Toxic to aquatic life
Aquatic Toxicity - with long lasting [5]

effects.

Hazard Identification and GHS Classification
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Glycidyl tosylate is classified under the Globally Harmonized System (GHS) with the following
hazard statements:

e H317: May cause an allergic skin reaction.[3]

e H318: Causes serious eye damage.[3]

e H341: Suspected of causing genetic defects.[3]

o H350: May cause cancer.[3]

e H411: Toxic to aquatic life with long lasting effects.[3]
The signal word for Glycidyl tosylate is Danger.[3]

Experimental Protocols

Due to its hazardous nature, strict protocols must be followed when handling Glycidyl tosylate.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow for Handling Glycidyl Tosylate.

Safe Handling Protocol

Adherence to a strict safe handling protocol is mandatory.
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Designated Area: All work with Glycidyl tosylate must be conducted in a designated area,
such as a chemical fume hood, that is clearly marked with a warning sign indicating the
presence of a carcinogen.[6][7]

Ventilation: A properly functioning chemical fume hood must be used for all manipulations of
Glycidyl tosylate, including weighing and transfers, to minimize inhalation exposure.[6][7]

Weighing: To prevent inhalation of the powder, weigh Glycidyl tosylate inside a chemical
fume hood or a ducted balance enclosure.[6] The tare method is recommended: pre-weigh a
sealed container, add the chemical inside the fume hood, seal the container again, and re-
weigh it outside the hood.[6]

Personal Hygiene: Avoid eating, drinking, smoking, and applying cosmetics in the laboratory
where Glycidyl tosylate is handled.[5] Wash hands thoroughly with soap and water
immediately after handling the compound and before leaving the laboratory.[5]

Transport: When transporting Glycidyl tosylate, even within the laboratory, use a sealed,
unbreakable secondary container.[8]
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Start: Prepare for Handling

End: Handling Complete
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Caption: Safe Handling Protocol for Glycidyl Tosylate.

Spill Cleanup Protocol

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b135029?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

In the event of a spill, a calm and methodical response is crucial to prevent exposure and

further contamination.

Evacuate and Alert: Immediately alert others in the vicinity of the spill and evacuate the area.

[°]

Secure the Area: Restrict access to the spill area. If volatile, ensure adequate ventilation by
keeping the fume hood running.[7]

Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in
section 4.1, including double gloves, a lab coat, and eye/face protection.[6]

Containment: For a solid spill, carefully sweep up the material with a plastic scoop and place
it into a labeled, sealed container for hazardous waste.[9][10] Avoid creating dust.[9][10]

Decontamination:

o Wipe the spill area with a wet paper towel or absorbent pad.[10]

o Clean the area with soap and water.[7]

o For a highly toxic substance like Glycidyl tosylate, collect all cleaning materials (paper
towels, pads, gloves) in a sealed plastic bag for hazardous waste disposal.[11]

Reporting: Report the spill to the laboratory supervisor and the institutional environmental
health and safety department.[6]
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Spill Occurs

Spill Cleanup Complete
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Caption: Spill Cleanup Protocol for Glycidyl Tosylate.
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Decontamination of Equipment and Surfaces

Thorough decontamination of laboratory equipment and surfaces is essential to prevent

secondary exposure.

o Work Surfaces: Cover work surfaces with absorbent, plastic-backed paper before starting

any work.[5] Dispose of this paper as hazardous waste after use.[5]
Glassware and Equipment:

o Rinse all contaminated glassware and equipment with a suitable organic solvent (e.g.,
acetone) in a chemical fume hood. Collect the rinse solvent as hazardous waste.

o Wash the rinsed items with soap and water.
o Afinal rinse with deionized water is recommended.

Validation of Decontamination: For laboratories with frequent use of Glycidyl tosylate,
consider implementing a wipe sampling program to validate the effectiveness of the cleaning
procedures.[9][12] This involves wiping a defined area (e.g., 100 cm?) of a decontaminated
surface and analyzing the wipe for residual Glycidyl tosylate.[12]

Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage

Store Glycidyl tosylate in a cool, dry, and well-ventilated area, away from incompatible
materials.[9] The recommended storage temperature is between 2-8°C.[2][3]

Keep the container tightly closed.[9]

Store in a designated, labeled area for carcinogens, and consider using a secondary
container.[8]

Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, and bases.

[5]
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Disposal

» Dispose of Glycidyl tosylate and any contaminated materials (e.g., gloves, absorbent paper,
glassware) as hazardous waste in accordance with local, state, and federal regulations.[5]

e Do not dispose of Glycidyl tosylate down the drain or in the regular trash.[5]
First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[5] Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing.[5] Seek medical attention if irritation persists.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration.[13] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[13] Never give anything by
mouth to an unconscious person.[13] Seek immediate medical attention.[5]

Y

Inhalation Ingestion

Exposure Occurs
\4

Eye Contact Skin Contact

Flush eyes with water for 15 mins Wash skin with soap and water

Rinse mouth with water

Move to fresh air

A

Seek Immediate Medical Attention
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Caption: First Aid Protocol for Glycidyl Tosylate Exposure.

Conclusion

Glycidyl tosylate is a potent chemical with significant health risks. However, by implementing
the comprehensive safety, handling, and storage protocols outlined in this guide, researchers
and drug development professionals can minimize their risk of exposure and maintain a safe
working environment. A thorough understanding of the hazards, consistent use of personal
protective equipment, and strict adherence to established protocols are paramount when
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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